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Flurazole Mechanism of Action as a Safener
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Compound Focus: Flurazole

CAS No.: 72850-64-7

Cat. No.: S602702

Flurazoele does not directly kill weeds but protects crops like grain sorghum from injury caused by certain
herbicides (e.g., acetochlor, alachlor, metolachlor) [1] [2]. It acts by enhancing the crop's metabolic

detoxification pathways.

¢ Biochemical Mode of Action: Flurazole enhances the cytochrome P450-mediated oxidative
metabolism of the herbicide within the crop plant. This process is followed by the conjugation of the
metabolized herbicide, making it less toxic. The conjugated products are then safely sequestered
within the plant [1]. In essence, flurazole helps the crop plant to more rapidly break down and
neutralize the herbicide before it can cause harm.

¢ Physiological Effects: Research on grain sorghum has shown that flurazole does not always
completely protect the primary root from herbicide-induced growth inhibition. Its protective effect is
more pronounced when nutrients are available and is particularly effective in stimulating the growth of
mesocotyl roots and protecting the second adventitious root system [2].

Quantitative Data on Flurazole

The table below summarizes key physicochemical and environmental fate properties of flurazole from the

Pesticide Properties DataBase [1].

Property Value Notes
Molecular Formula C12H7CIFsNO2S [1]
Molecular Mass 321.70 g/mol [1]
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Property Value Notes

Water Solubility 0.5 mg/L @ 20°C, pH 7 Considered low solubility [1]

Octanol-Water Partition Coefficient (Log 3.41 Indicates high lipophilicity

P) [3]

Vapor Pressure 3.90x1072mPa @ Considered low volatility [1]
20°C

Mammalian Acute Oral LDso (Rat) >5000 mg/kg Classified as low toxicity [1]

Avian Acute LDso (Northern Bobwhite) >2510 mg/kg Classified as low toxicity [1]

General Biodegradability Not provided Data is lacking [1]

Experimental Insights and Protocols

While the search results do not provide step-by-step laboratory protocols, they highlight key methodological

considerations from published studies.

e Model System: The primary model organism used in this research is grain sorghum (Sorghum
bicolor) [2].
¢ Key Growth Variables Measured: Experiments evaluated the effects on different parts of the
seedling, specifically measuring:
o Inhibition of primary root growth
o Stimulation of mesocotyl root growth
o Protection of the second adventitious root system [2]
¢ Critical Experimental Condition: A key finding was that the safening effect of flurazole was more
evident in the presence of nutrients compared to distilled water alone. This suggests that the plant's
metabolic energy and resources are crucial for the detoxification mechanism to function effectively

[2].

Visualizing the Mechanism and Experiment
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The following diagrams, created with Graphviz, illustrate the proposed mechanism of flurazele and a

generalized experimental workflow.
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Flurazole enhances P450 metabolism and conjugation of herbicides in crops.
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Workflow for testing flurazole effects on sorghum root growth.

Research Status and Gaps
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According to the Pesticide Properties DataBase, flurazole is not an approved substance under the current
European Union regulatory framework (EC 1107/2009) [1]. A significant challenge in environmental risk
assessment is the lack of available data; for instance, parameters for soil degradation (DTs0) and aqueous

photolysis are listed as unknown [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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